Cas no 1714-09-6 (1-Phenylanthracene)

1-Phenylanthracene structure
1-Phenylanthracene structure
Product Name:1-Phenylanthracene
CAS No:1714-09-6
MF:C20H14
MW:254.325165271759
CID:2656523
PubChem ID:15817787
Update Time:2025-04-21

1-Phenylanthracene Chemical and Physical Properties

Names and Identifiers

    • 1-phenylanthracene
    • DTXSID30578565
    • 1714-09-6
    • DTXCID10529333
    • phenylanthracene
    • 1-Phenylanthracene
    • Inchi: 1S/C20H14/c1-2-7-15(8-3-1)19-12-6-11-18-13-16-9-4-5-10-17(16)14-20(18)19/h1-14H
    • InChI Key: BRSRUYVJULRMRQ-UHFFFAOYSA-N
    • SMILES: C12=CC3C=CC=CC=3C=C1C=CC=C2C1C=CC=CC=1

Computed Properties

  • Exact Mass: 254.109550447Da
  • Monoisotopic Mass: 254.109550447Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 0Ų
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